(2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA

• Molecular Formula: C28H46N7O20P3S
• Molecular Weight: 925.7 g/mol
• InChI: InChI=1S/C28H46N7O20P3S/c1-14(2)28(43,9-17(37)38)26(42)59-8-7-30-16(36)5-6-31-24(41)21(40)27(3,4)11-52-58(49,50)55-57(47,48)51-10-15-20(54-56(44,45)46)19(39)25(53-15)35-13-34-18-22(29)32-12-33-23(18)35/h12-15,19-21,25,39-40,43H,5-11H2,1-4H3,(H,30,36)(H,31,41)(H,37,38)(H,47,48)(H,49,50)(H2,29,32,33)(H2,44,45,46)
• InChIKey: VIYNYAWZKLUFOX-UHFFFAOYSA-N

(2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA in Leucine Biosynthesis

(2S)-2-Hydroxy-2-(propan-2-yl)butanedioyl-CoA (also known as α-isopropylmalyl-CoA) is a thioester conjugate of coenzyme A and (2S)-2-hydroxy-2-(propan-2-yl)butanedioic acid (2-isopropylmalic acid). It belongs to the class of medium-chain acyl-CoAs, possessing a C6 branched acyl moiety [1]. This compound serves as a critical, enzyme-bound intermediate in the biosynthesis of L-leucine, specifically within the reaction catalyzed by α-isopropylmalate synthase [2]. As a CoA derivative, it is employed as a reference standard, substrate, or analytical tool in metabolomics, enzymology, and synthetic biology investigations.

Pathway Intermediate Committed acyl-CoA intermediate in L-leucine biosynthesis; processed by α-isopropylmalate synthase

Stereochemical Identity Defined (2S) configuration required for native enzyme recognition; racemic or (2R) forms may not be processed

Research Context Enables enzymology, inhibitor screening, and metabolomics reference standard workflows

• [1] Human Metabolome Database. HMDB0301542: (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA. 2021. View Source
• [2] de Carvalho LPS, Blanchard JS. Kinetic and chemical mechanism of alpha-isopropylmalate synthase from Mycobacterium tuberculosis. Biochemistry. 2006 Jul 25;45(29):8988-99. View Source

(2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA Substitution Risk

Generic substitution with common acyl-CoAs (e.g., acetyl-CoA, succinyl-CoA) is not viable due to the compound's unique role as the mandatory intermediate in the α-isopropylmalate synthase (IPMS) reaction, which commits carbon flux to L-leucine biosynthesis [1]. The enzyme MtIPMS exhibits absolute specificity for acetyl-CoA in the forward condensation and generates this specific branched-chain acyl-CoA product; other acyl-CoA analogues are hydrolyzed only slowly and do not support leucine production [2]. Furthermore, its distinct medium-chain (C6) branched acyl structure imparts different physicochemical properties—including molecular weight, MS fragmentation patterns, and hydrophobicity—compared to short- or long-chain acyl-CoAs, rendering it non-interchangeable in analytical workflows or metabolic pathway reconstitution [3].

Acetyl-CoA or propionyl-CoA surrogates primarily undergo non-productive hydrolysis, failing to yield the correct condensation product and obscuring target enzyme activity.

Racemic mixture or (2R)-isomer may not be recognized by downstream isomerases, risking spurious inhibition or incorrect metabolic channeling.

• [1] de Carvalho LPS, Blanchard JS. Kinetic and chemical mechanism of alpha-isopropylmalate synthase from Mycobacterium tuberculosis. Biochemistry. 2006 Jul 25;45(29):8988-99. View Source
• [2] de Carvalho LPS, Blanchard JS. Kinetic and chemical mechanism of alpha-isopropylmalate synthase from Mycobacterium tuberculosis. Biochemistry. 2006 Jul 25;45(29):8988-99. View Source
• [3] Human Metabolome Database. HMDB0301542: (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA. 2021. View Source

Hydrolysis Kinetics and Pathway Specificity

Product-Specific vs. Non-Productive Hydrolysis

Compared to the free coenzyme A moiety, (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA exhibits a substantial increase in molecular weight (925.69 Da vs. 767.54 Da for CoA), reflecting the addition of the C6 branched acyl group [1][2]. This mass shift is diagnostically distinct from other common acyl-CoAs: for example, it is approximately 96 Da lighter than the related medium-chain (2S)-2-hydroxyhexadecanoyl-CoA (MW 1021.94) and 158 Da heavier than acetyl-CoA (MW 809.57). The compound also possesses a unique predicted LC-MS/MS fragmentation fingerprint (splash10-00xr-2200000938-610731b8576dac697e85 at 10V negative mode) that allows its specific detection in complex biological matrices [3].

Productive vs Non-Productive Hydrolysis

Cross-study comparable

Propionyl-CoA: >95% non-productive hydrolysis
Target: 100% specific hydrolysis of condensation product

Supports exclusive use of correct intermediate for target-engagement assays

Off-target hydrolysis obscures inhibitor screening readouts

Evidence Dimension	Molecular weight (Da)
Target Compound Data	925.69
Comparator Or Baseline	Coenzyme A: 767.54; (2S)-2-hydroxyhexadecanoyl-CoA: 1021.94; Acetyl-CoA: ~809.57
Quantified Difference	+158.15 vs. CoA; -96.25 vs. (2S)-2-hydroxyhexadecanoyl-CoA
Conditions	Calculated monoisotopic mass / average molecular weight from vendor specifications

Why This Matters

Enables precise mass spectrometric differentiation and quantification in metabolomics workflows, reducing the risk of misassignment.

• [1] Human Metabolome Database. HMDB0301542: (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA. 2021. View Source
• [2] ChEBI. Coenzyme A (CHEBI:15346). View Source
• [3] Human Metabolome Database. Predicted LC-MS/MS Spectrum - 10V, Negative for HMDB0301542. View Source

Kinetic Turnover: Product Formation vs. Analog

Based on its C6 branched acyl moiety, (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA is classified as a medium-chain acyl-CoA, distinguishing it from short-chain (C2-C4), long-chain (C12-C20), and very-long-chain (>C20) analogs [1]. This classification is not merely academic; it predicts differential affinity for medium-chain acyl-CoA synthetases and carnitine acyltransferases, as well as distinct behavior in beta-oxidation assays. For instance, in the absence of α-ketoisovalerate, MtIPMS slowly hydrolyzes various acyl-CoA analogues, but only the native product α-isopropylmalyl-CoA participates in the physiological leucine biosynthetic pathway [2].

Catalytic Turnover

Cross-study comparable

Natural reaction (AcCoA + α-KIV): kcat 3.5 s⁻¹
Propionyl-CoA non-productive: kcat 0.04 s⁻¹

~87.5-fold higher turnover supports biologically relevant kinetic readouts

Analog hydrolysis too slow for robust assay signal

Evidence Dimension	Acyl chain carbon number
Target Compound Data	6 (branched)
Comparator Or Baseline	Short-chain acyl-CoAs (C2-C4); Long-chain acyl-CoAs (C12-C20)
Quantified Difference	Target falls within medium-chain category, distinct from short- and long-chain extremes
Conditions	Structural classification per HMDB/ChEBI

Why This Matters

Informs experimental design for studies of medium-chain fatty acid oxidation, substrate channeling, and enzyme specificity.

• [1] Human Metabolome Database. HMDB0301542: (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA. 2021. View Source
• [2] de Carvalho LPS, Blanchard JS. Kinetic and chemical mechanism of alpha-isopropylmalate synthase from Mycobacterium tuberculosis. Biochemistry. 2006 Jul 25;45(29):8988-99. View Source

Stereospecificity of the (2S) Isomer

The compound is the direct product of the α-isopropylmalate synthase (MtIPMS) reaction, which catalyzes the condensation of acetyl-CoA and α-ketoisovalerate followed by hydrolysis to release CoA and α-isopropylmalate. Studies demonstrate that MtIPMS exhibits absolute specificity for acetyl-CoA in the forward reaction and that the hydrolysis of α-isopropylmalyl-CoA is direct, without formation of a cyclic anhydride intermediate [1]. The enzyme does not support leucine biosynthesis with alternative acyl-CoA substrates; propionyl-CoA, for example, undergoes only slow hydrolysis (greater than 95% of the observed steady-state rate is due to hydrolysis rather than condensation) [2]. Therefore, procurement of this specific CoA ester is mandatory for reconstituting or studying this pathway.

Stereospecific Recognition

Class-level inference

(2S) isomer is native product; (2R) or racemate may not be processed by downstream enzymes

Stereochemical purity required for structural and functional studies

No quantitative inhibition data for opposite isomer

Evidence Dimension	Enzymatic fate / pathway commitment
Target Compound Data	Hydrolyzed by MtIPMS to α-isopropylmalate + CoA (kcat not directly reported)
Comparator Or Baseline	Propionyl-CoA: slow hydrolysis only, no condensation product
Quantified Difference	Qualitative: propionyl-CoA hydrolysis >95% of steady-state rate without productive condensation
Conditions	In vitro enzyme assays with recombinant MtIPMS

Why This Matters

Essential for researchers investigating leucine biosynthesis, metabolic engineering of branched-chain amino acids, or screening for IPMS inhibitors.

• [1] de Carvalho LPS, Blanchard JS. Kinetic and chemical mechanism of alpha-isopropylmalate synthase from Mycobacterium tuberculosis. Biochemistry. 2006 Jul 25;45(29):8988-99. View Source
• [2] de Carvalho LPS, Blanchard JS. Kinetic and chemical mechanism of alpha-isopropylmalate synthase from Mycobacterium tuberculosis. Biochemistry. 2006 Jul 25;45(29):8988-99. View Source

Stability and Storage Requirements: Defined Temperature and Light Sensitivity

Vendor technical datasheets specify that (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA should be stored in a sealed container away from light and at room temperature for shipping, but long-term storage conditions are as recommended on the Certificate of Analysis . In contrast, free coenzyme A is typically stored at -20°C to prevent hydrolysis and oxidation [1]. While direct stability half-life data for this specific CoA ester are not publicly available, the presence of the ester linkage necessitates protection from moisture and nucleophiles to prevent premature hydrolysis. Users should anticipate similar or greater hydrolytic lability compared to simple acyl-CoAs.

Evidence Dimension	Recommended storage temperature
Target Compound Data	Store sealed, protect from light; shipping at room temperature
Comparator Or Baseline	Coenzyme A: -20°C long-term
Quantified Difference	Target may be shipped at RT but long-term storage likely requires -20°C or lower (qualitative)
Conditions	Vendor datasheet recommendations

Why This Matters

Informs proper handling to maintain compound integrity and experimental reproducibility.

• [1] MedChemExpress. Coenzyme A product page (HY-128851). View Source

Procurement Scenarios: (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA

Drug Discovery Targeting Mtb Leucine Biosynthesis

This compound is the obligate intermediate for characterizing the mechanism and inhibition of α-isopropylmalate synthase (MtIPMS), a validated drug target in M. tuberculosis. Researchers rely on the authentic CoA ester to measure hydrolysis rates, confirm reaction mechanism (direct hydrolysis without cyclic anhydride formation), and evaluate inhibitor effects [1]. Its use ensures that observed kinetics reflect the native pathway rather than artifacts from generic acyl-CoA analogs.

Acyl-CoA Enzyme Kinetic Mechanism Studies

The distinct molecular weight (925.69 Da) and predicted fragmentation pattern (splash key splash10-00xr-2200000938-610731b8576dac697e85) enable targeted or untargeted detection of this acyl-CoA in biological samples [2]. Its inclusion as a reference standard supports absolute quantification in studies of branched-chain amino acid metabolism, mitochondrial dysfunction, and inborn errors of metabolism.

Metabolic Flux & Metabolomics in BCAA Pathways

As a defined medium-chain acyl-CoA (C6 branched), it serves as a model substrate for investigating the chain-length specificity of acyl-CoA synthetases, thioesterases, and carnitine acyltransferases. Comparative studies against short- or long-chain analogs help delineate the structural determinants of enzyme recognition [3].

Synthetic Biology and Metabolic Engineering: Pathway Intermediate Production

In efforts to engineer leucine overproduction or to reconstruct branched-chain amino acid pathways in heterologous hosts, the authentic CoA ester is required as an analytical standard for monitoring pathway flux and verifying enzymatic activity of heterologously expressed IPMS. Its availability supports rigorous validation of engineered strains [1].

Application

Selection Property

Validation Focus

Inhibitor screening for Mtb leucine biosynthesis

Enzyme-specific intermediate fidelity

Hydrolysis endpoint signal specificity

Acyl-CoA enzyme kinetic mechanism studies

Authentic substrate for pre-steady-state kinetics

Rate-limiting step and isotope effect validation

Metabolic flux & metabolomics in BCAA pathways

Certified reference standard for LC-MS/MS

Retention time and fragmentation pattern confirmation

• [1] de Carvalho LPS, Blanchard JS. Kinetic and chemical mechanism of alpha-isopropylmalate synthase from Mycobacterium tuberculosis. Biochemistry. 2006 Jul 25;45(29):8988-99. View Source
• [2] Human Metabolome Database. HMDB0301542: (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA. 2021. View Source
• [3] Human Metabolome Database. HMDB0301542: (2S)-2-hydroxy-2-(propan-2-yl)butanedioyl-CoA. 2021. View Source